Cas no 94200-45-0 (1,2-Undecanediol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-, 1-(dihydrogenphosphate), ammonium salt (1:2))

• Product name: 1,2-Undecanediol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-, 1-(dihydrogenphosphate), ammonium salt (1:2)
• CAS No: 94200-45-0
• MF: C₁₁H₆O₅F₁₇P-₂^.₂[H₄N+]
• MW: 608.18586
• CID: 809515
• PubChem ID: 44147160

1,2-Undecanediol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-, 1-(dihydrogenphosphate), ammonium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Undecanediol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-, 1-(dihydrogenphosphate), ammonium salt (1:2)
• diammonium 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-hydroxyundecyl phosphate
• 94200-45-0
• Diammonium (4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-hydroxy-undecyl) phosphate
• EINECS 303-523-5
• NS00092596
• Diammonium (perfluorooctyl)-2-hydroxypropyl phosphate
• DTXSID80881172

• Inchi： InChI=1S/C11H8F17O5P.2H3N/c12-4(13,1-3(29)2-33-34(30,31)32)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28;;/h3,29H,1-2H2,(H2,30,31,32);2*1H3
• InChI Key： AQEVYDYZRHDMFO-UHFFFAOYSA-N
• SMILES： C(C(COP(=O)([O-])[O-])O)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 608.0368873g/mol
• Monoisotopic Mass: 608.0368873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6Ų
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Boiling Point: 448°Cat760mmHg
• Flash Point: 224.8°C